Cas no 1214344-30-5 (Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate)
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate
- Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate
-
- Inchi: 1S/C14H10F3NO2/c1-20-13(19)9-4-5-11(10-3-2-6-18-8-10)12(7-9)14(15,16)17/h2-8H,1H3
- InChI Key: OVCFVGUJJJORBE-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)OC)C=CC=1C1C=NC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008089-250mg |
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate |
1214344-30-5 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A015008089-500mg |
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate |
1214344-30-5 | 97% | 500mg |
$790.55 | 2023-09-04 | |
| Alichem | A015008089-1g |
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate |
1214344-30-5 | 97% | 1g |
$1504.90 | 2023-09-04 |
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate
Comprehensive Overview of Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate (CAS No. 1214344-30-5)
Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate (CAS No. 1214344-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a trifluoromethyl group and a benzoate ester, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its trifluoromethyl moiety enhances metabolic stability and lipophilicity, critical factors in modern medicinal chemistry.
In recent years, the demand for fluorinated compounds like Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate has surged, driven by their prominence in the development of small-molecule therapeutics and agrochemicals. The trifluoromethyl group is a key structural motif in many FDA-approved drugs, as it improves binding affinity and bioavailability. This compound’s pyridine ring further contributes to its utility, serving as a hydrogen bond acceptor or metal ligand in catalytic processes. Such properties align with current trends in precision medicine and sustainable agriculture, where targeted molecular design is paramount.
The synthesis of Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to attach the pyridine moiety to the benzoate core. These methods are favored for their efficiency and compatibility with green chemistry principles, a growing focus in industrial applications. Analysts highlight its role in optimizing structure-activity relationships (SAR) for kinase inhibitors and other therapeutic agents, addressing unmet medical needs in oncology and neurology.
From an industrial perspective, CAS No. 1214344-30-5 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research and fine chemicals frequently list this compound in their portfolios, catering to clients in the life sciences sector. Its stability under standard storage conditions and compatibility with common solvents further enhance its practicality for large-scale production. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like this are increasingly valuable for modular assembly.
Environmental and regulatory considerations also play a role in the discourse around Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate. While not classified as hazardous, its fluorinated nature necessitates careful handling to minimize ecological impact. Researchers emphasize the importance of biodegradability studies and waste management protocols, reflecting broader societal concerns about sustainable chemistry. These topics frequently appear in academic forums and patent literature, underscoring the compound’s relevance to contemporary scientific challenges.
In summary, Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate (CAS No. 1214344-30-5) exemplifies the intersection of innovative chemistry and practical applications. Its structural complexity and functional versatility make it a cornerstone in the development of next-generation therapeutics and agrochemicals. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point of research and commercial activity.
1214344-30-5 (Methyl 4-(pyridin-3-yl)-3-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)